2,3,4-Trifluorophenyl acetate

• IUPAC Name: (2,3,4-trifluorophenyl) acetate
• InChI: InChI=1S/C8H5F3O2/c1-4(12)13-6-3-2-5(9)7(10)8(6)11/h2-3H,1H3
• InChI Key: VSJNDQWKACYTLA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C(=C(C=C1)F)F)F
• Molecular Formula: C8H5F3O2
• Molecular Weight: 190.12 g/mol

Description

2,3,4-Trifluorophenyl acetate is a chemical compound with the molecular formula C~8~H~4~F~3~O~2~ . It belongs to the class of fluoroaromatics , which are characterized by the presence of fluorine atoms in their aromatic ring structures. These compounds find applications in various fields, including pesticides, pharmaceuticals, and chemical syntheses.

Synthesis Analysis

The synthesis of This compound involves the introduction of three fluorine atoms onto the phenyl ring. While there are several methods for its preparation, one common approach is the acylation of 2,3,4-trifluorophenol using acetic anhydride or acetyl chloride. The reaction proceeds under suitable conditions (such as the presence of a Lewis acid catalyst) to yield the desired product.

Molecular Structure Analysis

The molecular structure of This compound consists of a phenyl ring substituted with three fluorine atoms (at positions 2, 3, and 4) and an acetyl group (CH~3~CO-) attached to the phenyl ring. The trifluoromethyl group imparts unique properties to the compound, affecting its reactivity and stability.

Synthesis routes and methods

Procedure details

To a mixture of 2,3,4-trifluorophenol (5.2 g) and acetic anhydride (3.98 mL) in THF (50 mL) was added triethylamine (5.87 mL) at room temperature, and the mixture was stirred for 1 hr and concentrated under reduced pressure. Water and ethyl acetate were added to the residue, the organic layers were separated, and the aqueous layer was extracted with ethyl acetate. The combined organic layer was washed with saturated brine, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure to give the title compound (6.70 g).